molecular formula C8H2Cl4O2 B1677738 Fthalide CAS No. 27355-22-2

Fthalide

Cat. No. B1677738
CAS RN: 27355-22-2
M. Wt: 271.9 g/mol
InChI Key: NMWKWBPNKPGATC-UHFFFAOYSA-N
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Patent
US08604221B2

Procedure details

Gazzetta Chimica Italiana, 87, p. 1147 (1957) describes, as a method for producing a halogen-substituted phthalide, for example, a method in which tetrachlorophthalic anhydride is reacted with lithium aluminum hydride to obtain 4,5,6,7-tetrachloro-1(3H)-isobenzofuranone.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:3]([Cl:15])=[C:4]([Cl:14])[C:5]([Cl:13])=[C:6]2[C:11](=O)[O:10][C:8](=[O:9])[C:7]=12.[H-].[Al+3].[Li+].[H-].[H-].[H-]>>[Cl:13][C:5]1[C:4]([Cl:14])=[C:3]([Cl:15])[C:2]([Cl:1])=[C:7]2[C:6]=1[CH2:11][O:10][C:8]2=[O:9] |f:1.2.3.4.5.6|

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C(=C(C(=C2C1C(=O)OC2=O)Cl)Cl)Cl
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
ClC1=C2COC(C2=C(C(=C1Cl)Cl)Cl)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.